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Compound of Interest

Compound Name: C19H20BrN306

cat. No.: B15173447

For Researchers, Scientists, and Drug Development Professionals

The following provides a comprehensive guide to the proper disposal procedures for the
chemical compound with the molecular formula C19H20BrN306. The information is based on
available safety data and standard laboratory practices for non-hazardous materials.

Hazard Assessment

According to the Safety Data Sheet (SDS) from Sigma-Aldrich, the compound C19H20BrN306
is not classified as a hazardous substance or mixture according to the Globally Harmonised
System (GHS) of Classification and Labelling of Chemicals. This is the primary factor guiding
its disposal. However, it is crucial to always consult your institution's specific waste
management policies and local regulations, as these may have additional requirements.

Personal Protective Equipment (PPE)

Before handling C19H20BrN306 for disposal or any other purpose, it is essential to wear
appropriate Personal Protective Equipment (PPE) as a standard laboratory practice. This
includes:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

e Body Protection: A standard laboratory coat.
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Disposal Procedures for Uncontaminated
C19H20BrN306

For the pure, uncontaminated solid compound, the disposal procedure is straightforward due to
its non-hazardous nature.

Step 1: Deactivation/Neutralization (If Applicable)
e Given its non-hazardous classification, chemical deactivation is not required.
Step 2: Containment

o Ensure the waste material is in a sealed, clearly labeled container. The label should indicate
the full chemical name or molecular formula and state that it is "non-hazardous waste."

Step 3: Final Disposal

e Solid Waste: The sealed container with the solid C19H20BrN306 can typically be disposed
of in the regular laboratory solid waste stream.[1][2][3] Do not dispose of it in a manner that
could lead to dust generation.

e Aqueous Solutions: If the compound is in a dilute aqueous solution, it may be permissible to
dispose of it down the sanitary sewer with copious amounts of water.[1][2][4] However, this is
highly dependent on local regulations and the concentration of the solution. Always check
with your institution's Environmental Health and Safety (EHS) office before disposing of any
chemical down the drain.

Disposal of Contaminated Materials

If CL9H20BrN306 has been used in experiments and is mixed with or has contaminated other
materials (e.g., solvents, other reagents, sharps, or consumables), the disposal procedure is
dictated by the most hazardous component of the mixture.

e Mixtures with Hazardous Solvents: If mixed with flammable, corrosive, reactive, or toxic
solvents, the entire mixture must be treated as hazardous waste. It should be collected in a
designated, properly labeled hazardous waste container for pickup by your institution's EHS
personnel.
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o Contaminated Labware: Disposable items such as gloves, pipette tips, and paper towels that

are contaminated with C19H20BrN306 but not with any hazardous substances can

generally be disposed of in the regular solid laboratory waste. If contaminated with

hazardous materials, they must be disposed of as hazardous waste.

o Empty Containers: The original container of CL9H20BrN306, once empty, should be triple-

rinsed with a suitable solvent (e.g., water or ethanol). The rinsate should be collected and

disposed of according to the guidelines for the solvent used. After rinsing, the container label

should be defaced, and the container can be disposed of in the regular recycling or trash,

depending on the material.

Summary of Key Data

The following table summarizes the essential information for the proper handling and disposal

of C19H20BrN306.
Parameter Valuel/lnformation Source
Molecular Formula C19H20BrN306
Not a hazardous substance or
GHS Hazard Classification SDS

mixture

Primary Disposal Route (Solid)

Regular Laboratory Solid
Waste

[11(21[3]

Primary Disposal Route

(Aqueous)

Sanitary Sewer (with approval)

[1](21[4]

Required PPE

Safety glasses, gloves, lab

coat

Standard Practice

Spill Cleanup

Sweep up solid, place in a

container for disposal.

SDS

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal path
for C19H20BrN306 and materials contaminated with it.
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Start: C19H20BrN306 Waste

Is the waste mixed with
other substances?

Are any of the other

substances hazardous? No (Pure Substance)

Is the waste solid
or aqueous?

\/

Hazardous Waste Sojid Aqueous
(Follow EHS Guidelines)

Dispose of as

Consult Institutional and

Local Regulations for
Sewer Disposal

Dispose in Labeled
Non-Hazardous Not Permitted
Solid Waste Container

Dispose Down Sanitary Sewer

Disposal Prohibited.

Treat as Chemical Waste.

with Copious Water

Click to download full resolution via product page

Caption: Disposal decision workflow for C19H20BrN306.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15173447?utm_src=pdf-body-img
https://www.benchchem.com/product/b15173447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

o 2. sfasu.edu [sfasu.edu]

o 3. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca
Campus | Environment, Health and Safety [ehs.cornell.edu]

e 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

 To cite this document: BenchChem. [Proper Disposal Procedures for C19H20BrN306].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15173447#c19h20brn306-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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